Cas no 1932259-66-9 (rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans)

• Product Name: rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans
• CAS No: 1932259-66-9
• CID: 4629978
• Update Time: 2025-05-19

rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans

Additional information on rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans

Research Brief on rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans (CAS: 1932259-66-9)

The compound rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans (CAS: 1932259-66-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of this chiral aldehyde as a key intermediate in the synthesis of biologically active molecules. Its unique structural features, including the presence of a pyrazole ring and a trans-configured oxolane moiety, make it a valuable scaffold for the development of novel therapeutics. Researchers have explored its utility in the construction of complex heterocyclic systems, which are often found in drugs targeting various diseases, including cancer, inflammation, and infectious diseases.

One of the most notable advancements in the study of this compound is its application in asymmetric synthesis. A recent publication in the Journal of Medicinal Chemistry demonstrated the use of rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans as a chiral building block for the preparation of enantiomerically pure compounds. The study reported high yields and excellent stereoselectivity, underscoring the compound's potential in the synthesis of optically active pharmaceuticals.

In addition to its synthetic utility, preliminary biological evaluations have revealed promising activity profiles for derivatives of this compound. For instance, a study published in Bioorganic & Medicinal Chemistry Letters identified several analogs exhibiting potent inhibitory effects against specific kinase targets implicated in cancer progression. These findings suggest that rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans could serve as a starting point for the development of new kinase inhibitors.

Further investigations into the pharmacokinetic properties of this compound and its derivatives are currently underway. Early results indicate favorable absorption and distribution characteristics, although more extensive in vivo studies are needed to fully assess its therapeutic potential. Researchers are also exploring its compatibility with various drug delivery systems to enhance bioavailability and target specificity.

In conclusion, rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carbaldehyde, trans (CAS: 1932259-66-9) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its applications in asymmetric synthesis and drug discovery, coupled with its emerging biological activities, position it as a valuable tool for researchers aiming to develop next-generation therapeutics. Continued exploration of its properties and potential is expected to yield further insights and advancements in the field.